Cas no 573-58-0 (Congo red)

• Product Name: Congo red
• CAS No: 573-58-0
• MF: C₃₂H₂₂N₆Na₂O₆S₂
• MW: 696.663225650787
• MDL: MFCD00004028
• CID: 38416
• PubChem ID: 24892852
• Update Time: 2025-04-18

Congo red Chemical and Physical Properties

Names and Identifiers

• Congo Red
• Congo Red (CI x 22120)
• CONGO REDRESEARCH GRADE
• Congo Red,Congo Red 4B, Cosmos Red, Cotton Red B, Cotton Red C, Direct Red 28, Direct Red R, Direct Red Y
• CONGO RED (C.I. 22120) INDICATOR PH 3.0-
• LITHIUM HYDROXIDE 1H2O
• Congo Red Stain Solution
• Congo red (C.I. 22120) indicator Reag. Ph Eur
• Congo Red, indicator
• CONGO RED,Ind. Grade
• CongoRed,Indicatorgrade500GR
• Direct Red 28
• disodium,4-amino-3-[[4-[4-[(1-amino-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]naphthalene-1-sulfonate
• benzidinediazo-bis-1-naphtylamine-4 sulfonic acid
• Benzo Congo Red
• C.I.22120
• Congazone sodium
• Congo Red, indicator grade
• Direct red C.R.Y.
• disodium 4-amino-3-[4-[4-(1-amino-4-sulfonato-naphthalen-2-yl)diazenylphenyl]phenyl]diazenyl-naphthalene-1-sulfonate
• Haemomedical
• Haemonorm
• SodiuM diphenyl-bis-(azo-naphthionate)
• sodium salt of benzidinediazobis-1-naphthylamine-4-sulfonic acid
• Solucongo
• Disodium 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis(4-aminonaphthalene-1-sulphonate)
• C.I. 22120
• C.I. Direct Red 28
• Hemorrhagyl
• Congo Red 4B
• Sugai Congo Red
• Atul Congo Red
• Vondacel Red CL
• Mitsui Congo Red
• Kayaku Congo Red
• Direct Red K
• Cotton Red L
• Direct Red C
• Congo Red W
• Congo Red N
• Azocard Red Congo
• Congo Red R
• Congo Red H
• Congo Red M
• Congo Red L
• Congo Red WS
• Congo Red CR
• Erie Congo 4B
• Cotton Red 5B
• Cotton Red 4BC
• Tertrodirect Red C
• Atlantic Congo Red
• Hispamin Congo 4B
• Red K
• Congo Red 4BX
• Pe
• HB0737
• CAS-573-58-0
• sodium diphenyldiazo-bis-alpha-naphthylaminesulfonate
• 3,3'-[[1,1'Biphenyl]-4,4'-diylbis(azo)-]bis[4-amino-1-naphthalenesulfonic acid] disodium salt
• Cosmos Red
• Tox21_202934
• SY010430
• C.I. Direct Red 28, disodium salt (8CI)
• NSC-7232
• Congo Red, JIS special grade
• Disodium 3,3'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(4-aminonaphthalene-1-sulphonate)
• Congo Red ICI
• DTXCID502816
• Congo Red, High Purity - CAS 573-58-0
• Sodium 3,3'-([1,1'-biphenyl]-4,4'-diylbis(diazene-2,1-diyl))bis(4-aminonaphthalene-1-sulfonate)
• 573-58-0
• Congo Red K
• Cerven kongo
• Congo Red (C.I. 22120)
• AKOS016368576
• Direct Red DC-CF
• CONGO RED [MART.]
• Congo Red, certifiable grade
• CHEMBL429694
• disodium 3,3'-(biphenyl-4,4'-diyldidiazene-2,1-diyl)bis(4-aminonaphthalene-1-sulfonate)
• 1-NAPHTHALENESULFONIC ACID, 3,3'-((1,1'-BIPHENYL)-4,4'-DIYLDIAZO)BIS(4-AMINO-, DISODIUM SALT
• NSC 7232
• Q114391
• Cerven prima 28
• DISODIUM 3,3'-(BIPHENYL-4,4'-DIYLDIDIAZENE-2,1-DIYL)BIS(4-AMINONAPHTHALENE-1-SULPHONATE)
• C.I.Direct Red 28
• Peeramine Congo Red
• Congo Red RS
• FT-0624037
• NSC 56651
• Kongorot
• Natrium-salz der diphenyl-bis-azo-bis-naphthylamin-4-sulfonsaeure
• UNII-3U05FHG59S
• Natrium-salz der diphenyl-bis-azo-bis-naphthylamin-4-sulfonsaeure [German]
• CONGO RED [MI]
• Diacotton Congo Red
• AKOS024285600
• D89267
• Tox21_111605
• NCGC00260480-01
• Congo red [USP]
• Cerven prima 28 [Czech]
• SCHEMBL25635
• Congo Red sodium salt
• Cotton Red B
• 1-Naphthalenesulfonic acid, 3,3'-(4,4'-biphenylenebis(azo))bis(4-amino-, disodium salt
• Cotton Red C
• congo-red
• NCGC00159364-02
• Congo Red, for microscopy (Bact., Bot., Hist.), indicator (pH 3.0-5.2), Reag. Ph. Eur.
• 1-Naphthalenesulfonic acid, 3,3'-((1,1'-biphenyl)-4,4'-diylbis(2,1-diazenediyl))bis(4-amino-, sodium salt (1:2)
• Congo Red (90%)
• Direct Red Y
• Direct Congo Red
• Congo Red, Dye content >=35 %
• Brasilamina congo 4B
• AI3-63036
• disodium 3,3'-[biphenyl-4,4'-diyldi(E)diazene-2,1-diyl]bis(4-aminonaphthalene-1-sulfonate)
• C32H22N6O6S2.2Na
• Cerven kongo [Czech]
• Congo Red, BioXtra, certified by the Biological Stain Commission
• Kongorot [German]
• NSC-56651
• NS00020843
• Sodium 3,3'-(1e,1'e)-Biphenyl-4,4'-Diylbis(Diazene-2,1-Diyl)bis(4-Aminonaphthalene-1-Sulfonate)
• 3U05FHG59S
• 1-naphthalenesulfonic acid, 3,3'-([1,1'-biphenyl]-4,4'-diyldiazo)bis[4-amino-, disodium salt
• DTXSID4022816
• CI Direct Red 28
• C.I. Direct Red 28, disodium salt
• AKOS000282971
• Congo Red, analytical standard
• CHEBI:34653
• 1-Naphthalenesulfonic acid, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-, disodium salt (9CI)
• CCRIS 2277
• W-105472
• EINECS 209-358-4
• MFCD00004028
• HSDB 4225
• 1-Naphthalenesulfonic acid, 3,3'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(4-amino-, disodium salt
• CONGO RED [HSDB]
• Trisulfon Congo Red
• Direct Red R
• CONGO RED [WHO-DD]
• disodium 4-amino-3-[[4-[4-[(1-amino-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]naphthalene-1-sulfonate
• IQFVPQOLBLOTPF-UHFFFAOYSA-L
• DirectRed28
• DA-52047
• 1-Naphthalenesulfonic acid,3,3'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-, disodium salt
• GLXC-20473
• FD03839
• Congo red

• MDL： MFCD00004028
• Inchi： 1S/C32H24N6O6S2.2Na/c33-31-25-7-3-1-5-23(25)29(45(39,40)41)17-27(31)37-35-21-13-9-19(10-14-21)20-11-15-22(16-12-20)36-38-28-18-30(46(42,43)44)24-6-2-4-8-26(24)32(28)34;;/h1-18H,33-34H2,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b37-35+,38-36+;;
• InChI Key： IQFVPQOLBLOTPF-HKXUKFGYSA-L
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)N)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=CC(=C2C=CC=CC2=C1N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
• BRN： 3894858

Computed Properties

• Exact Mass: 696.08400
• Monoisotopic Mass: 696.083763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown red powder
• Density: 0.995 g/mL at 25 °C
• Melting Point: >360 °C (lit.)
• PH: 6.7 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble10mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 232.64000
• LogP: 10.78740
• Solubility: Soluble in water, soluble in ethanol, slightly soluble in acetone, insoluble in ether.
• Merck: 2498
• pka: 4.1(at 25℃)
• Color index: 22120
• λmax: 497nm, 488nm, 595nm
• PH: 3(blue)-5.2(red)
• Sensitiveness: Sensitive to humidity

Congo red Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H350,H361d
• Warning Statement： P201,P281,P308+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 45-63-36
• Safety Instruction： S53-S45-S37/39-S26
• RTECS：QK1400000
• Hazardous Material Identification：
• Safety Term：S45;S53
• Risk Phrases：R45; R63
• TSCA：Yes
• Toxicity：LD50 i.v. in rats: 190 mg/kg (Richardson, Dillon)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments